Cas no 88345-70-4 (Benzoyl chloride, 4-(aminosulfonyl)-3-chloro-2-nitro-)

• Product Name: Benzoyl chloride, 4-(aminosulfonyl)-3-chloro-2-nitro-
• CAS No: 88345-70-4
• MF: C₇H₄Cl₂N₂O₅S
• MW: 299.08805847168
• CID: 636262
• PubChem ID: 71408923
• Update Time: 2025-04-19

Benzoyl chloride, 4-(aminosulfonyl)-3-chloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(aminosulfonyl)-3-chloro-2-nitro-
• 3-chloro-2-nitro-4-sulfamoylbenzoyl chloride
• DTXSID30828698
• 88345-70-4

• Inchi： 1S/C7H4Cl2N2O5S/c8-5-4(17(10,15)16)2-1-3(7(9)12)6(5)11(13)14/h1-2H,(H2,10,15,16)
• InChI Key： UGTOHPZQQSMZRO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)Cl)C=CC=1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 297.9217978g/mol
• Monoisotopic Mass: 297.9217978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 131Ų